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Compound of Interest

Compound Name: Scandium chloride hexahydrate

CAS No.: 20662-14-0

Cat. No.: B1469579 Get Quote

Operational Safety, Stability, and Application in Drug Development[1]

Executive Summary
Scandium chloride hexahydrate (CAS: 20662-14-0) is a critical precursor in the synthesis of

solid-state electrolytes, Lewis acid catalysts, and emerging radiopharmaceuticals (Sc-44/Sc-47

theranostics). While often categorized alongside lanthanides, scandium’s smaller ionic radius (

) imparts unique chemical behaviors, particularly a high susceptibility to hydrolysis.

This guide moves beyond standard Safety Data Sheet (SDS) parameters to address the

operational reality of handling this compound: managing its extreme hygroscopicity, preventing

"silent" stoichiometry drift, and controlling hydrolysis during aqueous formulation.

Physicochemical Profile & Stability Mechanics[1]
The "Hygroscopic Trap"
The primary operational hazard of

is not acute toxicity, but its deliquescent nature. Upon exposure to ambient humidity (

), the crystal lattice absorbs water rapidly. This creates two critical failure modes for
researchers:
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Stoichiometric Drift: Weighing errors occur as the mass increases due to water absorption,

leading to under-dosing of the metal ion in synthesis.

Acidic Creep: As the salt dissolves in absorbed water, it undergoes hydrolysis, generating

trace hydrochloric acid (HCl) on the surface, which can corrode stainless steel spatulas and

balance pans.

Hydrolysis and Thermal Decomposition
Unlike alkali chlorides, scandium chloride cannot be dehydrated simply by heating. The high

charge density of

polarizes the Sc-O bond in coordinated water molecules. Heating facilitates the loss of HCl
rather than just

, resulting in the formation of insoluble oxychlorides (

).

Key Reaction:

[1]

Quantitative Data Summary
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Property Value Operational Implication

Formula Weight 259.41 g/mol

Use this value for molarity

calculations; do not confuse

with anhydrous (151.31 g/mol

).

Appearance White crystalline solid

Yellowing indicates iron

contamination or extensive

hydrolysis.

Solubility (

)
Highly Soluble

Exothermic dissolution;

solution becomes acidic (pH

~3-4).

Hygroscopicity Extreme (Deliquescent)
Handling time in open air must

be <2 minutes.

Melting Point 63–66 °C

Low melting point creates

"syrup" if heated improperly

during drying attempts.

Toxicological Profile & Risk Assessment
Acute Toxicity
Scandium is generally considered to have low acute toxicity compared to heavy metals like

lead or mercury. It is poorly absorbed in the gastrointestinal tract.

LD50 (Oral, Rat): ~4000 mg/kg [1].

LD50 (Intraperitoneal, Mouse): ~500 mg/kg [2].

Irritation Hazards (GHS Classification)
Despite low systemic toxicity, the hydrolysis of the salt on moist membranes (eyes, lungs,

sweat) produces acidity.

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation (if dust is inhaled).

Visualization: Exposure & Response Logic
The following diagram outlines the decision logic for exposure events, prioritizing the

neutralization of acidic byproducts.
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Caption: Decision logic for exposure events. Note that hydrolysis on moist tissue drives the

irritation mechanism.[1]

Operational Handling Protocols
Storage and Weighing (The "Dry Chain")
To maintain pharmaceutical-grade stoichiometry, the "Dry Chain" must be preserved.

Primary Storage: Store in a tightly sealed container within a desiccator containing active

silica gel or

.

Inert Atmosphere: For high-precision applications (e.g., crystal growth, organometallics),

handle exclusively in an Argon-filled glovebox.
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Weighing Protocol:

Step 1: Tare the weighing boat inside the balance.

Step 2: Open the stock container only for the duration of transfer.

Step 3: If weighing in open air, record the weight immediately. Drifting numbers indicate

water absorption; do not "top up" to chase the drift.

Solution Preparation & pH Control
A common error in drug development is dissolving

in neutral buffers, leading to immediate precipitation.

The pH Limit: Scandium begins to precipitate as

at pH > 5.0 [3].[1][5]

Protocol:

Dissolve

in 0.1 M HCl initially to ensure complete solvation.

Slowly adjust pH to the desired level (e.g., for radiolabeling) using a buffer (e.g., Sodium

Acetate or HEPES), ensuring the local concentration of base does not exceed the

solubility product (

).

Special Context: Radiopharmaceutical Precursors
For researchers working with Sc-44 or Sc-47,

is often the target material or the elution form.

Trace Metal Purity
Commercial "99.9%" purity is often insufficient for radiolabeling DOTA/NOTA chelators. Trace
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and

compete with

for the chelator.

Requirement: Use "Trace Metals Basis" purity (99.999%) or perform a pre-purification step

using extraction chromatography (e.g., UTEVA resin) [4].

Visualization: Hydrolysis & Labeling Pathway
The following diagram illustrates the competition between successful chelation and the

formation of colloidal hydroxides (a failed synthesis).
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Caption: The "pH Window" is critical. Exceeding pH 5.5 without a chelator present leads to

irreversible colloid formation.[1]

Emergency Response & Waste Management
Spill Management

Small Spills (Benchtop): Do not wipe with a dry paper towel (spreads dust). Cover with wet

paper towels to dissolve the solid, then wipe up. The surface will be acidic; wipe down with a

weak sodium bicarbonate solution to neutralize.

Large Spills: Use a HEPA-filtered vacuum or wet-sweep method. Wear N95/P2 respiratory

protection.

Thermal Decomposition Incidents
If the material is accidentally heated (e.g., in a drying oven >100°C) without ventilation:

Evacuate: HCl gas will be released.

Ventilate: Open fume hood sashes fully.

Neutralize: The residue will likely be an insoluble oxychloride (

). This requires concentrated HCl or

to re-dissolve for cleaning.

References
Haley, T. J., et al. (1962). Pharmacology and toxicology of scandium chloride. Journal of

Pharmaceutical Sciences. Link[1]

ECHA (European Chemicals Agency). (n.d.). Registration Dossier - Scandium trichloride.

Link[1]

Cotton, S. A. (2006). Lanthanide and Actinide Chemistry. Wiley. (Context on Sc hydrolysis

and solubility constants). Link[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://en.wikipedia.org/wiki/Scandium_chloride
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1002%2Fjps.2600510606
https://en.wikipedia.org/wiki/Scandium_chloride
https://www.google.com/url?sa=E&q=https%3A%2F%2Fecha.europa.eu%2Fregistration-dossier%2F-%2Fregistered-dossier%2F23507
https://en.wikipedia.org/wiki/Scandium_chloride
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fbook%2F10.1002%2F0470010088
https://en.wikipedia.org/wiki/Scandium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Valdovinos, H. F., et al. (2017). Separation of Sc-44 from Ti-44 targets using extraction

chromatography. Applied Radiation and Isotopes. Link[1]

Fisher Scientific. (2021). Safety Data Sheet: Scandium(III) chloride hexahydrate. Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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